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Compound of Interest

Compound Name: Nekal

Cat. No.: B083116

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Nekal, specifically Nekal
BX (sodium dibutyl naphthalene sulfonate), as a highly effective wetting and dispersing agent
for improving pigment dispersion in ink formulations. This document outlines the mechanism of
action, presents illustrative quantitative data, and provides detailed experimental protocols for
the preparation and evaluation of pigment dispersions.

Introduction to Nekal in Pigment Dispersion

Proper pigment dispersion is a critical factor in determining the quality and performance of inks,
impacting properties such as color strength, gloss, stability, and printability. Agglomerated
pigment particles can lead to clogged printer nozzles, inconsistent color, and poor print quality.
[1] Nekal BX, an anionic surfactant, facilitates the dispersion process through its excellent
wetting and stabilizing properties.[2]

Mechanism of Action:

Nekal BX functions by adsorbing onto the surface of pigment particles. Its molecular structure
consists of a hydrophobic naphthalene group, which anchors to the pigment surface, and a
hydrophilic sulfonate group, which extends into the aqueous or polar solvent phase. This
creates an electrostatic repulsion between the pigment particles, preventing them from re-
agglomerating and ensuring a stable, uniform dispersion.[3] This mechanism is crucial for
achieving fine particle sizes and maintaining long-term stability of the ink.
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Quantitative Data Summary

The following tables present illustrative data on the performance of Nekal BX in a model water-

based carbon black ink formulation. This data is representative of the expected performance

improvements when utilizing Nekal BX as a dispersing agent.

Table 1: Effect of Nekal BX Concentration on Pigment Dispersion Properties

Nekal BX . . -
. . . . Particle Size (d50, Stability after 7

Concentration (% Initial Viscosity .

. nm) after 1 hour days (Visual
by weight of (mPa-s) . .

- milling Observation)
pigment)
0 (Control) 150 450 Significant Settling
1.0 80 250 Minor Settling
2.0 55 150 Stable Dispersion
3.0 60 145 Stable Dispersion
Stable Dispersion,

4.0 65 140

slight foaming

Note: This data is illustrative and may vary depending on the specific pigment, ink formulation,

and processing conditions.

Table 2: Comparison of Dispersing Agents for Carbon Black Ink
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Dispersing Agent
(2% by weight of

Initial Viscosity

Final Particle Size

Color Density (OD)

. (mPa-s) (d50, nm)

pigment)
None 150 450 1.2
Generic Anionic

75 220 1.4
Surfactant
Nekal BX 55 150 1.6
Non-ionic Surfactant 90 280 1.3

Note: This data is illustrative and highlights the potential advantages of using Nekal BX.

Experimental Protocols

Preparation of a Water-Based Carbon Black Pigment

Dispersion

This protocol describes the preparation of a stable water-based carbon black pigment

dispersion using Nekal BX.

Materials:

Carbon Black Pigment (e.g., Furnace Black)

e Nekal BX (Sodium Dibutyl Naphthalene Sulfonate)

e Deionized Water

o Co-solvent (e.g., Propylene Glycol)

e Biocide

» High-speed disperser with a saw-tooth blade

o Bead mill with zirconia beads (0.8 - 1.2 mm)
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Procedure:
e Premix Preparation:
o In a suitable vessel, combine deionized water and the co-solvent.

o While stirring at low speed, slowly add the Nekal BX powder and allow it to dissolve
completely.

o Add the biocide and stir until fully incorporated.
e Pigment Wetting:
o Gradually add the carbon black pigment to the premix under constant, low-speed stirring.

o Once all the pigment is added, increase the speed of the high-speed disperser to create a
vortex and continue mixing for 30 minutes to ensure complete wetting of the pigment
particles.

e Milling:
o Transfer the pigment slurry to the bead mill.
o Mill the dispersion at a consistent speed and temperature (typically 25-35°C) for 2-4 hours.

o Monitor the particle size distribution at regular intervals using a particle size analyzer until
the desired particle size is achieved (e.g., d50 < 150 nm).

e Let-down and Final Formulation:

o Once the desired patrticle size is reached, the concentrated pigment dispersion can be "let
down" by adding it to the remaining ink components (e.g., resin, additives, and remaining
water/solvent) under gentle agitation.

Evaluation of Dispersion Quality

Viscosity Measurement:
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» Measure the viscosity of the pigment dispersion using a rotational viscometer at a controlled
temperature (e.g., 25°C).

Particle Size Analysis:

o Determine the patrticle size distribution of the pigment dispersion using a dynamic light
scattering (DLS) particle size analyzer.

Stability Testing:

o Accelerated Aging: Store the ink formulation in a sealed container at an elevated
temperature (e.g., 50°C) for a specified period (e.g., 7 or 14 days).

 Visual Inspection: After the aging period, visually inspect the sample for any signs of pigment
settling, agglomeration, or phase separation.

o Centrifugation: Centrifuge a sample of the ink to accelerate any potential settling and assess
the stability of the dispersion.

Visualizations
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Caption: Experimental workflow for preparing a pigment dispersion using Nekal.
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Caption: Mechanism of Nekal BX in pigment stabilization.

Conclusion

Nekal BX (sodium dibutyl naphthalene sulfonate) is a highly effective wetting and dispersing

agent for the preparation of stable, high-quality pigment dispersions for ink applications. Its
anionic nature provides strong electrostatic stabilization, leading to significant improvements in

key ink properties such as viscosity, particle size, and long-term stability. The provided
protocols and illustrative data serve as a valuable resource for researchers and formulators in

the development of advanced ink systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Utilizing Nekal for
Enhanced Pigment Dispersion in Inks]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083116#using-nekal-to-improve-pigment-dispersion-
in-inks]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.coatingsworld.com/improving-pigment-dispersion-and-paint-stability-with-versatile-amino-alcohols/
https://www.alphachem.biz/sodium-naphthalene-sulfonate/
https://www.mdpi.com/1420-3049/30/5/975
https://www.benchchem.com/product/b083116#using-nekal-to-improve-pigment-dispersion-in-inks
https://www.benchchem.com/product/b083116#using-nekal-to-improve-pigment-dispersion-in-inks
https://www.benchchem.com/product/b083116#using-nekal-to-improve-pigment-dispersion-in-inks
https://www.benchchem.com/product/b083116#using-nekal-to-improve-pigment-dispersion-in-inks
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b083116?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

